Cas no 1168139-58-9 ((1R)-1-(2-fluorophenyl)propan-1-amine)

• Product Name: (1R)-1-(2-fluorophenyl)propan-1-amine
• CAS No: 1168139-58-9
• MF: C₉H₁₂FN
• MW: 153.196685791016
• MDL: MFCD06762037
• CID: 2184726
• PubChem ID: 45072340
• Update Time: 2025-11-02

(1R)-1-(2-fluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(2-fluorophenyl)propan-1-amine
• (1R)-1-(2-Fluorophenyl)-1-propanamine
• AKOS015842037
• 1168139-58-9
• SCHEMBL1728822
• (1R)-1-(2-FLUOROPHENYL)PROPYLAMINE
• (1R)-1-(2-fluorophenyl)propan-1-amine
• EN300-267375
• DTXSID001344479

• MDL： MFCD06762037
• Inchi： 1S/C9H12FN/c1-2-9(11)7-5-3-4-6-8(7)10/h3-6,9H,2,11H2,1H3/t9-/m1/s1
• InChI Key： CQTLDYYIWIOAAV-SECBINFHSA-N
• SMILES： FC1C=CC=CC=1[C@@H](CC)N

Computed Properties

• Exact Mass: 153.095377549g/mol
• Monoisotopic Mass: 153.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on (1R)-1-(2-fluorophenyl)propan-1-amine

Comprehensive Guide to (1R)-1-(2-fluorophenyl)propan-1-amine (CAS No. 1168139-58-9): Properties, Applications, and Market Insights

(1R)-1-(2-fluorophenyl)propan-1-amine (CAS No. 1168139-58-9) is a chiral amine compound with significant potential in pharmaceutical and chemical research. This fluorinated aromatic amine belongs to a class of compounds that have garnered attention due to their unique structural features and versatile applications. The (1R)-enantiomer configuration of this molecule makes it particularly interesting for asymmetric synthesis and drug development.

The molecular structure of (1R)-1-(2-fluorophenyl)propan-1-amine features a fluorophenyl group attached to a three-carbon chain with an amine functionality at the chiral center. This specific arrangement contributes to its stereochemical properties and potential biological activity. Researchers are particularly interested in how the 2-fluorophenyl substitution influences the compound's interactions with biological targets, making it a valuable building block in medicinal chemistry.

Recent advancements in chiral synthesis techniques have made (1R)-1-(2-fluorophenyl)propan-1-amine more accessible to researchers. The development of efficient enantioselective synthesis methods for such compounds aligns with current trends in green chemistry and sustainable pharmaceutical production. Many research groups are exploring its potential as an intermediate in the synthesis of more complex bioactive molecules and pharmaceutical ingredients.

The pharmaceutical industry shows growing interest in fluorinated chiral amines like (1R)-1-(2-fluorophenyl)propan-1-amine due to their potential applications in CNS-targeting drugs. The presence of both the fluorine atom and the chiral center in this molecule may influence its blood-brain barrier permeability and receptor binding characteristics. These properties make it a subject of investigation for potential neurological applications, though specific therapeutic uses would require extensive clinical validation.

From a chemical perspective, 1168139-58-9 serves as an important example of how subtle structural modifications can dramatically alter a compound's properties. The 2-fluorophenyl group provides electronic effects that can influence both the compound's reactivity and its potential biological interactions. This has led to increased research into similar fluorinated building blocks across multiple disciplines of chemical research.

The analytical characterization of (1R)-1-(2-fluorophenyl)propan-1-amine typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. These methods are crucial for verifying the compound's enantiomeric purity and structural integrity, especially when used as a pharmaceutical intermediate. Recent publications have highlighted improved analytical protocols for such chiral fluorinated compounds, reflecting the growing importance of quality control in asymmetric synthesis.

Market trends indicate rising demand for specialized chiral intermediates like (1R)-1-(2-fluorophenyl)propan-1-amine, particularly in the contract research and pharmaceutical development sectors. The compound's CAS number, 1168139-58-9, serves as a unique identifier that facilitates global trade and regulatory compliance. Suppliers are increasingly focusing on scalable production methods to meet the needs of research institutions and pharmaceutical companies exploring novel fluorinated therapeutics.

Environmental and safety considerations for (1R)-1-(2-fluorophenyl)propan-1-amine follow standard laboratory chemical handling protocols. While not classified as hazardous under normal research conditions, proper chemical safety practices should always be observed when working with this or any laboratory chemical. The compound's stability and storage requirements are typical for organic amines, with recommendations to store in cool, dry conditions protected from light.

Future research directions for CAS 1168139-58-9 may explore its potential in catalyst systems or as a template for designing new chiral ligands. The unique combination of fluorine substitution and chiral amine functionality presents opportunities for innovation in asymmetric catalysis. Additionally, computational chemistry approaches are being applied to better understand the conformational preferences and electronic properties of this fluorophenylpropanamine derivative.

For researchers sourcing (1R)-1-(2-fluorophenyl)propan-1-amine, quality specifications typically include parameters such as enantiomeric excess, purity by HPLC, and confirmation of structural identity. These quality markers are particularly important when the compound is intended for use in pharmaceutical development or advanced material synthesis. The growing availability of this chiral building block from specialty chemical suppliers reflects its increasing importance in modern chemical research.